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Introduction

The precise and stable immobilization of biomolecules onto surfaces is a cornerstone of
modern biotechnology, enabling advancements in diagnostics, drug discovery, and
fundamental biological research. TCO-PEG3-aldehyde is a heterobifunctional linker designed
to facilitate a two-step, bio-orthogonal approach to biomolecule immobilization and subsequent
conjugation. This linker possesses an aldehyde group for the initial covalent attachment to
amine-functionalized surfaces and a trans-cyclooctene (TCO) group for the highly efficient and
specific "click” reaction with tetrazine-modified molecules.[1][2] The polyethylene glycol (PEG)
spacer enhances solubility and minimizes steric hindrance, preserving the biological activity of
the immobilized molecules.

These application notes provide detailed protocols for the functionalization of surfaces with
primary amines, the subsequent immobilization of TCO-PEG3-aldehyde, and the final
conjugation of a tetrazine-labeled biomolecule. Three common aldehyde-reactive
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immobilization strategies are presented: reductive amination, oxime ligation, and hydrazone
ligation.

Experimental Workflow Overview

The overall experimental workflow for immobilizing biomolecules using TCO-PEG3-aldehyde
involves three main stages: surface preparation, linker immobilization, and biomolecule
conjugation.
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Stage 1: Surface Preparation

Amine Functionalization

Amine-Functionalized Surface

Stage 2: Linker Immobilization

TCO-PEGS3-aldehyde

Y
Aldehyde-Reactive Chemistry

TCO-Functionalized Surface

Stage 3: Biomolecule Conjugation

Tetrazine-Biomolecule

Y
TCO-Tetrazine Ligation

Immobilized Biomolecule
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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